Cas no 898755-60-7 (3-(3,4-Dimethylphenyl)-4'-methylpropiophenone)

• Product Name: 3-(3,4-Dimethylphenyl)-4'-methylpropiophenone
• CAS No: 898755-60-7
• MF: C₁₈H₂₀O
• MW: 252.350805282593
• MDL: MFCD03843818
• CID: 874792
• PubChem ID: 24726432
• Update Time: 2025-11-02

3-(3,4-Dimethylphenyl)-4'-methylpropiophenone Chemical and Physical Properties

Names and Identifiers

• 3-(3,4-dimethylphenyl)-1-(4-methylphenyl)propan-1-one
• 3-(3,4-DIMETHYLPHENYL)-4'-METHYLPROPIOPHENONE
• DTXSID80644825
• MFCD03843818
• AKOS016022348
• 898755-60-7
• 3-(3,4-Dimethylphenyl)-4'-methylpropiophenone

• MDL： MFCD03843818
• Inchi： 1S/C18H20O/c1-13-4-9-17(10-5-13)18(19)11-8-16-7-6-14(2)15(3)12-16/h4-7,9-10,12H,8,11H2,1-3H3
• InChI Key： HATVPCJIXUUWIW-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(C)=CC=1)CCC1=CC=C(C)C(C)=C1

Computed Properties

• Exact Mass: 252.15100
• Monoisotopic Mass: 252.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 4.42730

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Retro-dihydrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones Retro-dihydrochalcones

Additional information on 3-(3,4-Dimethylphenyl)-4'-methylpropiophenone

3-(3,4-Dimethylphenyl)-4'-methylpropiophenone (CAS 898755-60-7): A Comprehensive Guide to Properties and Applications

3-(3,4-Dimethylphenyl)-4'-methylpropiophenone (CAS 898755-60-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This aromatic ketone derivative features a unique molecular structure with both dimethylphenyl and methylpropiophenone moieties, making it valuable for various synthetic applications. Researchers particularly value this compound for its potential as a pharmaceutical intermediate and its role in organic synthesis.

The compound's molecular formula C18H20O reveals its moderate molecular weight (252.35 g/mol), which contributes to its favorable solubility in common organic solvents. Recent studies highlight its importance in developing novel drug candidates, especially in medicinal chemistry projects targeting neurological disorders - a particularly hot topic in 2024 as researchers seek new treatments for conditions like Alzheimer's and Parkinson's diseases. The 3,4-dimethylphenyl group in its structure is particularly interesting to scientists studying blood-brain barrier penetration.

From a synthetic chemistry perspective, 3-(3,4-Dimethylphenyl)-4'-methylpropiophenone serves as a versatile building block for more complex molecules. Its ketone functionality allows for various transformations, including reductions to secondary alcohols or reductive aminations to produce valuable amine derivatives. These properties make it particularly useful in high-throughput screening libraries, answering the growing demand from pharmaceutical companies for diverse chemical scaffolds in drug discovery programs.

The compound's thermal stability and photophysical properties have also attracted attention from materials scientists. Recent patent literature suggests potential applications in organic electronics, particularly as a component in charge-transport materials for OLED devices. This aligns perfectly with current industry trends toward sustainable and energy-efficient display technologies, a sector experiencing rapid growth due to increased demand for flexible electronics and foldable devices.

Quality control of 3-(3,4-Dimethylphenyl)-4'-methylpropiophenone typically involves advanced analytical techniques such as HPLC and GC-MS to ensure purity standards required for pharmaceutical applications. The compound's chromatographic behavior has been well-characterized, with typical purity grades exceeding 98% for research purposes. Storage recommendations generally suggest keeping the material in amber glass containers under inert atmosphere to maintain stability, especially important for long-term research projects.

In the context of green chemistry initiatives, researchers have explored more sustainable synthetic routes to produce 3-(3,4-Dimethylphenyl)-4'-methylpropiophenone. Recent publications describe catalytic methods that reduce waste generation and improve atom economy, addressing one of the most pressing concerns in modern chemical manufacturing. These developments respond directly to the pharmaceutical industry's need for environmentally friendly synthesis protocols, a topic generating significant discussion in scientific circles and industry conferences throughout 2024.

The global market for specialized chemical intermediates like 3-(3,4-Dimethylphenyl)-4'-methylpropiophenone continues to expand, driven by increasing R&D investments in drug discovery. Market analysts note particular growth in the Asia-Pacific region, where emerging pharmaceutical hubs are actively sourcing high-quality building blocks for their discovery pipelines. This compound's structural features make it especially valuable for fragment-based drug design approaches, a methodology gaining traction in modern medicinal chemistry.

Safety assessments of 3-(3,4-Dimethylphenyl)-4'-methylpropiophenone indicate it requires standard laboratory precautions typical for organic compounds. While not classified as highly hazardous, proper personal protective equipment including gloves and safety glasses should always be used when handling the material. These precautions align with current best practices in laboratory safety, an area receiving increased focus following recent high-profile incidents in research facilities worldwide.

Future research directions for this compound likely include exploration of its biological activity profile and potential structure-activity relationships. Computational chemistry approaches, particularly molecular docking studies, may help predict its interactions with various biological targets. Such investigations could unlock new therapeutic applications, especially in areas like kinase inhibition or GPCR modulation - both hot topics in current drug discovery efforts.

For researchers sourcing 3-(3,4-Dimethylphenyl)-4'-methylpropiophenone, it's important to verify suppliers' certificates of analysis and quality control procedures. The compound's growing importance in medicinal chemistry means that reliable access to high-quality material is essential for reproducible research results. Many suppliers now offer custom synthesis services and scale-up capabilities to meet the varying needs of academic and industrial researchers working with this interesting chemical entity.